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Compound of Interest

Compound Name: 2-Methyl-6-nitroquinoline

Cat. No.: B057331 Get Quote

Quinoline and its derivatives are classified as "privileged scaffolds" in drug discovery. This

distinction is earned due to their ability to interact with a wide array of biological targets, leading

to a diverse range of pharmacological activities.[1][2][3] Molecules incorporating the quinoline

motif are mainstays in the treatment of malaria (e.g., chloroquine) and have demonstrated

potent anticancer, antimicrobial, anti-inflammatory, and antipsychotic properties.[1][2][3][4] The

functionalization of the quinoline core, such as the introduction of methyl and nitro groups in 2-
Methyl-6-nitroquinoline, allows for the fine-tuning of its physicochemical properties and

biological activity, making it a valuable intermediate for the synthesis of novel therapeutic

agents.[4]

Core Molecular Profile
2-Methyl-6-nitroquinoline is a functionalized heterocyclic aromatic compound. Its core identity

is defined by a quinoline ring system substituted with a methyl group at position 2 and a nitro

group at position 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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